Cas no 285979-75-1 (D-Fructose-6-d2)

• Product Name: D-Fructose-6-d2
• CAS No: 285979-75-1
• MF: C₆H₁₂O₆
• MW: 182.168206214905
• CID: 253948
• PubChem ID: 24872419
• Update Time: 2025-05-25

D-Fructose-6-d2 Chemical and Physical Properties

Names and Identifiers

• D-Fructose-6,6-C-d2(9CI)
• D-Fructose-6-d2
• (3S,4S,5R)-5-[dideuterio(hydroxy)methyl]-2-(hydroxymethyl)oxolane-2,3,4-triol
• (3S, 4S, 5R)-5-[dideuterio(hydroxy)methyl]-2-(hydroxymethyl)oxolane-2, 3, 4-triol
• DTXSID20746034
• D-FRUCTOSE-6 6-D2
• D-(C~6~,C~6~-~2~H_2_)Fructofuranose
• D-Fructose-6,6-d2, >=98 atom % D, >=99% (CP)
• 285979-75-1

• MDL： MFCD00084146
• Inchi： 1S/C6H12O6/c7-1-3-4(9)5(10)6(11,2-8)12-3/h3-5,7-11H,1-2H2/t3-,4-,5+,6?/m1/s1/i1D2
• InChI Key： RFSUNEUAIZKAJO-XPGJXJCHSA-N
• SMILES： O1[C@H](C([2H])([2H])O)[C@H]([C@@H](C1(CO)O)O)O

Computed Properties

• Exact Mass: 182.07600
• Monoisotopic Mass: 182.07594159g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 119-122 °C (dec.) (lit.)
• PSA: 110.38000
• LogP: -3.21980
• Optical Activity: [α]/D -93.5°, c = 2 in H2O (trace NH4OH)
• Solubility: Not determined

D-Fructose-6-d2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on D-Fructose-6-d2

D-Fructose-6-d2: A Comprehensive Overview

D-Fructose-6-d2 (CAS No: 285979-75-1) is a deuterated derivative of D-fructose, a naturally occurring monosaccharide. This compound has gained significant attention in recent years due to its unique properties and applications in various fields, including biochemistry, food science, and metabolic studies. The addition of deuterium atoms at the sixth position of the fructose molecule introduces distinct isotopic characteristics, making it a valuable tool for researchers and industries alike.

The molecular structure of D-Fructose-6-d2 is similar to that of regular D-fructose, with the primary difference being the substitution of hydrogen atoms with deuterium at specific positions. This modification not only alters the compound's physical and chemical properties but also enhances its utility in specialized applications. For instance, the deuterated form is often used in nuclear magnetic resonance (NMR) spectroscopy to study molecular dynamics and interactions, as deuterium exhibits a different NMR signal compared to hydrogen.

Recent advancements in metabolic research have highlighted the importance of D-Fructose-6-d2 in understanding carbohydrate metabolism. Studies have shown that deuterated sugars can serve as tracers to track metabolic pathways with high precision. By incorporating D-Fructose-6-d2 into experimental models, researchers can gain insights into how fructose is processed and utilized by the body, which has implications for both nutrition and disease management.

In the food industry, D-Fructose-6-d2 is valued for its role as a sweetener and texturizing agent. Its isotopic properties make it resistant to certain enzymatic reactions, allowing it to function effectively in food formulations without undergoing unwanted transformations. This stability is particularly beneficial in products requiring long shelf lives or specific sensory attributes.

Moreover, D-Fructose-6-d2 has found applications in pharmaceutical research. Its ability to act as a stable isotopic tracer makes it an invaluable tool for studying drug metabolism and pharmacokinetics. By labeling compounds with D-Fructose-6-d2, scientists can monitor how drugs are absorbed, distributed, metabolized, and excreted within the body, providing critical data for drug development and optimization.

From a production standpoint, the synthesis of D-Fructose-6-d2 involves advanced chemical processes that ensure high purity and isotopic enrichment. These methods often include enzymatic conversions or chemical modifications tailored to introduce deuterium at specific positions without altering the overall structure of the molecule. The rigorous quality control measures employed during production guarantee that D-Fructose-6-d2 meets the stringent standards required for research and industrial applications.

As interest in isotopic compounds continues to grow, so does the demand for D-Fructose-6-d2 across various sectors. Its versatility and unique properties position it as an essential component in modern scientific research and industrial processes. With ongoing advancements in technology and methodology, the potential applications of D-Fructose-6-d2 are expected to expand further, solidifying its role as a key player in the field of isotopic chemistry.